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This in-depth technical guide provides a comprehensive overview of the Water Accounting
Model-2layers (WAM-2layers), a crucial tool for researchers and scientists in atmospheric
science and hydrology. The guide details the model's core principles, experimental workflows,
and data outputs, offering a complete framework for understanding and utilizing this powerful
atmospheric moisture tracking model. While the primary audience is environmental and
atmospheric scientists, the methodologies of data handling, simulation, and systematic analysis
may be of interest to professionals in other data-intensive scientific fields.

Core Principles of WAM-2layers

The WAM-2layers model is an Eulerian tool designed to track the movement of atmospheric
moisture across the globe. By solving the atmospheric water balance equation for "tagged"
moisture in gridded datasets, it allows scientists to investigate the complete lifecycle of
precipitation and evaporation.[1] The model operates by dividing the atmosphere into two
distinct layers to provide a more accurate representation of moisture transport, especially in
areas with significant wind shear, a limitation of earlier single-layer models.[2][3]

WAM-2layers can be run in two primary modes:[2][4][5]

o Backward Tracking: This mode identifies the evaporative sources of precipitation that falls
over a predefined region (a "tagging region"). Researchers can use this to answer questions
like, "Where did the water for this specific rainfall event come from?"[6][7]
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» Forward Tracking: Conversely, this mode tracks where moisture evaporated from a specific
region eventually precipitates. This is useful for understanding the downwind impacts of land-
use changes (e.g., deforestation or irrigation) on rainfall patterns.[4][5][6]

The model is driven by meteorological reanalysis data, such as ERA5 from the European
Centre for Medium-Range Weather Forecasts (ECMWF), which provides the necessary
atmospheric variables like wind, humidity, and pressure.[2][8]

WAM-2layers Experimental Workflow

The operational workflow of a WAM-2layers experiment is a structured, three-stage process
executed via a command-line interface. The entire process is controlled by a central
configuration file (config.yaml) that specifies all parameters for the experiment, ensuring
reproducibility.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1577313?utm_src=pdf-body-img
https://www.benchchem.com/product/b1577313?utm_src=pdf-custom-synthesis
https://community.data.4tu.nl/2025/10/08/fair-data-fund-use-case-atmospheric-moisture-tracking-preprocessing-with-wam2layers/
https://research.tudelft.nl/files/249348798/gmd-18-4335-2025.pdf
https://gmd.copernicus.org/articles/18/4335/2025/
https://www.researchgate.net/publication/385952821_Atmospheric_moisture_tracking_with_WAM2layers_v3
https://wam2layers.readthedocs.io/en/stable/userguide/tracking.html
https://www.researchgate.net/publication/341340725_Tracking_the_global_flows_of_atmospheric_moisture_and_associated_uncertainties
https://github.com/WAM2layers/WAM2layers
https://pmc.ncbi.nlm.nih.gov/articles/PMC8791891/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8791891/
https://www.benchchem.com/product/b1577313#understanding-atmospheric-water-cycle-with-wam2layers
https://www.benchchem.com/product/b1577313#understanding-atmospheric-water-cycle-with-wam2layers
https://www.benchchem.com/product/b1577313#understanding-atmospheric-water-cycle-with-wam2layers
https://www.benchchem.com/product/b1577313#understanding-atmospheric-water-cycle-with-wam2layers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1577313?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

